![molecular formula C21H24N2O4 B269270 N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide](/img/structure/B269270.png)
N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide, commonly known as N-(piperidin-4-yl)-4-(2,6-dimethylphenyl)-3-oxo-3,4-dihydro-2H-pyrido[2,3-b][1,4]oxazine-6-carboxamide, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist of the M1 muscarinic acetylcholine receptor and has shown promise in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide involves its binding to the M1 muscarinic acetylcholine receptor and blocking its activity. This results in the inhibition of acetylcholine-mediated signaling, which can have various effects on neuronal function and behavior.
Biochemical and Physiological Effects
Studies have shown that N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide can have various biochemical and physiological effects. For example, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide in lab experiments is its selectivity for the M1 muscarinic acetylcholine receptor. This allows for more targeted manipulation of neuronal function and behavior. However, one limitation of using this compound is its potential off-target effects on other muscarinic acetylcholine receptors.
Future Directions
There are several future directions for the study of N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide. One potential area of research is the development of more selective antagonists of the M1 muscarinic acetylcholine receptor. Additionally, further studies are needed to determine the long-term effects of this compound on neuronal function and behavior. Finally, the potential therapeutic applications of N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide in various neurological disorders should be further explored.
Synthesis Methods
The synthesis of N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide involves a multi-step process that begins with the reaction of 4-morpholinecarboxylic acid with 2-propoxybenzoyl chloride to form N-(2-propoxybenzoyl)-4-morpholinecarboxamide. This intermediate is then reacted with 3-nitrobenzoyl chloride to form N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide.
Scientific Research Applications
N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been shown to be a selective antagonist of the M1 muscarinic acetylcholine receptor, which is involved in various neurological processes such as learning and memory.
properties
Product Name |
N-[3-(4-morpholinylcarbonyl)phenyl]-2-propoxybenzamide |
---|---|
Molecular Formula |
C21H24N2O4 |
Molecular Weight |
368.4 g/mol |
IUPAC Name |
N-[3-(morpholine-4-carbonyl)phenyl]-2-propoxybenzamide |
InChI |
InChI=1S/C21H24N2O4/c1-2-12-27-19-9-4-3-8-18(19)20(24)22-17-7-5-6-16(15-17)21(25)23-10-13-26-14-11-23/h3-9,15H,2,10-14H2,1H3,(H,22,24) |
InChI Key |
PIPNUIDNWOYRMD-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.